5-Bromo-2-(2-ethylpiperidin-1-YL)benzaldehyde

• IUPAC Name: 5-bromo-2-(2-ethylpiperidin-1-yl)benzaldehyde
• InChI: InChI=1S/C14H18BrNO/c1-2-13-5-3-4-8-16(13)14-7-6-12(15)9-11(14)10-17/h6-7,9-10,13H,2-5,8H2,1H3
• InChI Key: MPXUGUVMPWKLRI-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C2=C(C=C(C=C2)Br)C=O
• Molecular Formula: C14H18BrNO
• Molecular Weight: 296.20 g/mol

Description

5-Bromo-2-(2-ethylpiperidin-1-YL)benzaldehyde is a chemical compound with the molecular formula C14H18BrNO and a molecular weight of 296.206. It is categorized under aldehydes.

Scientific Research Applications

α-glucosidase Inhibitors

• Specific Scientific Field : Medicinal Chemistry.
• Summary of the Application : The compound “5-Bromo-2-(2-ethylpiperidin-1-YL)benzaldehyde” is used in the synthesis of 5-bromo-2-aryl benzimidazole derivatives, which are evaluated as potential inhibitors of the α-glucosidase enzyme.
• Methods of Application or Experimental Procedures : The synthesis of 5-bromo-2-aryl benzimidazole derivatives was carried out, and all the synthetic compounds were characterized by different spectroscopic techniques EIMS, HRMS, 1 H-NMR, and 13 C-NMR. Molecular docking was also performed on the selected compounds having varying substitution pattern in order to understand the molecular interaction of molecules with the active site of the enzyme.
• Results or Outcomes : Twenty-three compounds out of twenty-five showed excellent to moderate activity in the range of IC 50 = 12.4–103.2 μM. Inhibitory results were compared with the standard drug acarbose (IC 50 = 38.25 ± 0.12 μM). Compounds 1 (IC 50 = 37.82 ± 0.08 μM), 9 (IC 50 = 37.76 ± 0.05 μM), 12 (IC 50 = 24.96 ± 0.09 μM), 16 (IC 50 = 21.15 ± 0.08 μM) and 17 (IC 50 = 8.34 ± 0.02 μM) showed excellent inhibition as compared to standard drug acarbose.

Synthesis of Substituted Benzaldehydes

• Specific Scientific Field : Organic Chemistry.
• Summary of the Application : The compound “5-Bromo-2-(2-ethylpiperidin-1-YL)benzaldehyde” can be used in the synthesis of substituted benzaldehydes via a two-step, one-pot reduction/cross-coupling procedure.
• Methods of Application or Experimental Procedures : The method employs a stable aluminum hemiaminal as a tetrahedral intermediate, protecting a latent aldehyde, making it suitable for subsequent cross-coupling with (strong nucleophilic) organometallic reagents, leading to a variety of alkyl and aryl substituted benzaldehydes.
• Results or Outcomes : This very fast methodology also facilitates the effective synthesis of a 11C radiolabeled aldehyde.

Synthesis of Substituted Benzaldehydes

• Specific Scientific Field : Organic Chemistry.
• Summary of the Application : The compound “5-Bromo-2-(2-ethylpiperidin-1-YL)benzaldehyde” can be used in the synthesis of substituted benzaldehydes via a two-step, one-pot reduction/cross-coupling procedure.
• Methods of Application or Experimental Procedures : The method employs a stable aluminum hemiaminal as a tetrahedral intermediate, protecting a latent aldehyde, making it suitable for subsequent cross-coupling with (strong nucleophilic) organometallic reagents, leading to a variety of alkyl and aryl substituted benzaldehydes.
• Results or Outcomes : This very fast methodology also facilitates the effective synthesis of a 11C radiolabeled aldehyde.

Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-fluorobenzaldehyde (20 g, 0.099 mol) in dimethyl sulfoxide (230 mL) and water (70 mL), were added 2-ethylpiperidine (14.4 mL, 0.1083 mol) and sodium carbonate (20.88 g, 0.197 mol). The resulting mixture was heated at 110° C. for a period of 30 h. The reaction mixture was cooled to room temperature, diluted with water (1000 mL), extracted by methyl tert-butyl ether (2×500 mL), dried using sodium sulphate and concentrated under reduced pressure. The resulting crude was purified by column chromatography on silica gel (60-120 mesh) using pet ether as eluent to afford the titled compound as a yellow liquid. 1H NMR (DMSO-d6, 400 MHz) δ 10.15 (1H, s), 7.70-7.73 (2H, d), 7.22-7.25 (1H, m), 3.08-3.13 (2H, m), 2.84-2.86 (1H, m), 1.83-1.84 (1H, m), 1.34-1.67 (7H, m), 0.62-0.66 (3H, t).